N-(2-(1H-indol-3-yl)ethyl)-1-(6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl)piperidine-4-carboxamide

• IUPAC Name: N-[2-(1H-indol-3-yl)ethyl]-1-[6-(2-methylimidazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C24H27N7O/c1-17-25-10-13-31(17)23-14-22(28-16-29-23)30-11-7-18(8-12-30)24(32)26-9-6-19-15-27-21-5-3-2-4-20(19)21/h2-5,10,13-16,18,27H,6-9,11-12H2,1H3,(H,26,32)
• InChI Key: DZUJGTYAIJLDPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=CC(=NC=N2)N3CCC(CC3)C(=O)NCCC4=CNC5=CC=CC=C54
• Molecular Formula: C24H27N7O
• Molecular Weight: 429.5 g/mol

Description

N-(2-(1H-indol-3-yl)ethyl)-1-(6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C24H27N7O and its molecular weight is 429.528. The purity is usually 95%.
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Scientific Research Applications

Antimycobacterial Activity

Design and synthesis efforts have led to compounds with significant activity against drug-sensitive and resistant strains of Mycobacterium tuberculosis (MTB). For example, novel imidazo[1,2-a]pyridine-3-carboxamide derivatives have shown promising results, with certain compounds exhibiting considerable activity and acceptable safety indices against MTB H37Rv, highlighting their potential as scaffolds for further antimycobacterial research (Lv et al., 2017).

Anticancer Activity

Synthetic efforts have also focused on developing compounds with anticancer properties. For instance, new 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives have been synthesized and evaluated for their antiproliferative effect against various human cancer cell lines, with some compounds showing promising activity, indicating their potential as anticancer agents (Mallesha et al., 2012).

Anti-inflammatory and Analgesic Agents

Research has also been directed towards the synthesis of novel compounds with anti-inflammatory and analgesic properties. A study synthesizing new derivatives from visnaginone and khellinone reported compounds with significant COX-2 inhibitory activity, analgesic, and anti-inflammatory effects, showcasing their potential as therapeutic agents in managing inflammation and pain (Abu‐Hashem et al., 2020).

Anti-hyperglycemic Evaluation

Carboximidamides derived from cyanamides linked with pyrimidine moiety have been explored for their anti-hyperglycemic effects. These compounds have shown a significant decrease in serum glucose levels, suggesting their utility in managing diabetes-related symptoms (Moustafa et al., 2021).